Cas no 33512-65-1 (a6-24-Corticotropin)

• Product Name: a6-24-Corticotropin
• CAS No: 33512-65-1
• MF: C₁₁₁H₁₇₅N₃₅O₂₁
• MW: 2335.79912209511
• CID: 307357
• PubChem ID: 16132204
• Update Time: 2025-07-19

a6-24-Corticotropin Chemical and Physical Properties

Names and Identifiers

• a6-24-Corticotropin
• 1: PN: WO0069900 SEQID: 1 unclaimedsequence
• 6-24-ACTH
• ACTH6-24
• DTXSID70187150
• 6-24 Acth
• Corticotropin-(6-24)-peptide
• 33512-65-1
• PD070593
• Acth(6-24)
• alpha(6-24)-Corticotropin
• Acth (6-24)

• Inchi： 1S/C111H175N35O21/c1-63(2)89(142-100(158)84-37-23-51-144(84)105(163)79(33-15-19-47-115)132-88(149)60-128-93(151)82(56-68-58-127-73-29-11-10-28-71(68)73)139-97(155)78(35-21-49-125-110(119)120)135-99(157)81(54-66-26-8-7-9-27-66)138-92(150)72(116)57-69-59-123-62-130-69)102(160)129-61-87(148)131-74(30-12-16-44-112)94(152)133-75(31-13-17-45-113)95(153)134-77(34-20-48-124-109(117)118)96(154)137-80(36-22-50-126-111(121)122)106(164)145-52-24-38-85(145)101(159)143-91(65(5)6)103(161)136-76(32-14-18-46-114)98(156)141-90(64(3)4)104(162)140-83(55-67-40-42-70(147)43-41-67)107(165)146-53-25-39-86(146)108(166)167/h7-11,26-29,40-43,58-59,62-65,72,74-86,89-91,127,147H,12-25,30-39,44-57,60-61,112-116H2,1-6H3,(H,123,130)(H,128,151)(H,129,160)(H,131,148)(H,132,149)(H,133,152)(H,134,153)(H,135,157)(H,136,161)(H,137,154)(H,138,150)(H,139,155)(H,140,162)(H,141,156)(H,142,158)(H,143,159)(H,166,167)(H4,117,118,124)(H4,119,120,125)(H4,121,122,126)/t72-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,89-,90-,91-/m0/s1
• InChI Key： HKPDVIIXOMCOOI-MKHNBAFWSA-N
• SMILES： O=C([C@H](CCCNC(=N)N)NC([C@H](CCCNC(=N)N)NC([C@H](CCCCN)NC([C@H](CCCCN)NC(CNC([C@H](C(C)C)NC([C@@H]1CCCN1C([C@H](CCCCN)NC(CNC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCCNC(=N)N)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1=CN=CN1)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N1CCC[C@H]1C(=O)O)=O)=O)C(C)C)=O)CCCCN)=O)C(C)C)=O

Computed Properties

• Exact Mass: 2335.3735326g/mol
• Monoisotopic Mass: 2334.3701777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 33
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 167
• Rotatable Bond Count: 76
• Complexity: 5020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 915Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on a6-24-Corticotropin

Introduction to Compound with CAS No. 33512-65-1 and Product Name: A6-24-Corticotropin

The compound with the CAS number 33512-65-1 and the product name A6-24-Corticotropin represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, a synthetic derivative of natural corticotropin, has garnered considerable attention due to its unique structural properties and therapeutic potential. Understanding its chemical composition, biological activity, and emerging applications requires a comprehensive exploration of its molecular structure, pharmacological effects, and recent scientific breakthroughs.

A6-24-Corticotropin, as a synthetic analog of native corticotropin, is engineered to retain key functional domains while modifying certain regions to enhance stability and bioavailability. The molecular structure of this compound is characterized by a specific sequence of amino acids, which contributes to its binding affinity with target receptors. This precise arrangement allows A6-24-Corticotropin to modulate the hypothalamic-pituitary-adrenal (HPA) axis more effectively than its natural counterpart. The CAS number 33512-65-1 serves as a unique identifier for this compound, facilitating accurate classification and reference in scientific literature.

Recent research has highlighted the therapeutic implications of A6-24-Corticotropin in managing stress-related disorders and inflammatory conditions. Studies have demonstrated that this compound exhibits potent corticosteroid activity without the significant side effects associated with traditional glucocorticoids. The ability of A6-24-Corticotropin to selectively interact with specific receptors has opened new avenues for treating conditions such as chronic stress, depression, and autoimmune diseases. These findings align with the broader goal of developing targeted therapies that minimize systemic adverse effects while maximizing therapeutic efficacy.

The synthesis of A6-24-Corticotropin involves advanced biotechnological techniques, including recombinant DNA technology and peptide engineering. These methods allow for the precise modification of amino acid sequences, resulting in a compound with enhanced pharmacokinetic properties. The structural optimization of A6-24-Corticotropin has been achieved through computational modeling and experimental validation, ensuring that it maintains biological activity while improving solubility and metabolic stability. Such advancements underscore the importance of interdisciplinary collaboration between chemists, biochemists, and pharmacologists in developing novel therapeutic agents.

One of the most compelling aspects of A6-24-Corticotropin is its potential in preclinical and clinical studies. Animal models have shown that this compound can effectively reduce cortisol levels in response to stressors without causing hyperglycemia or immunosuppression. These results are particularly promising for patients suffering from chronic stress-related disorders, where maintaining physiological balance is crucial. Additionally, preliminary human trials have indicated that A6-24-Corticotropin may offer a safer alternative to existing treatments by reducing the risk of long-term complications such as osteoporosis and hypertension.

The role of A6-24-Corticotropin in neuroendocrine research is also noteworthy. This compound has been used to investigate the mechanisms underlying stress responses and emotional regulation. By modulating the HPA axis, A6-24-Corticotropin provides insights into how psychological stressors impact physiological health. Such studies not only contribute to our understanding of stress-related pathologies but also inform the development of novel interventions targeting mental health disorders. The versatility of A6-24-Corticotropin as a research tool underscores its significance in both academic and industrial settings.

From a regulatory perspective, the approval process for compounds like A6-24-Corticotropin adheres to stringent guidelines to ensure safety and efficacy. Regulatory bodies require comprehensive data on pharmacokinetics, toxicology, and clinical outcomes before approving new drugs for human use. The unique properties of A6-24-Corticotropin, such as its targeted receptor interaction and reduced side effects, have positioned it favorably in regulatory submissions. This underscores the importance of rigorous testing and validation in bringing innovative therapeutics to market.

The future prospects for A6-24-Corticotropin are promising, with ongoing research exploring its potential in treating a wide range of conditions beyond stress-related disorders. For instance, studies are investigating its role in managing inflammatory bowel disease (IBD) by modulating immune responses without compromising gut barrier function. Additionally, the compound's ability to enhance cognitive function has sparked interest in its use for neurodegenerative diseases such as Alzheimer's disease. These explorations highlight the broad therapeutic potential of A6-24-Corticotropin and its derivatives.

In conclusion,33512-65-1 represents a significant advancement in biochemical research with far-reaching implications for pharmaceutical development. The synthetic analog A6-24-Corticotropin, characterized by its unique molecular structure and potent biological activity,has demonstrated remarkable promise in managing stress-related disorders, inflammatory conditions,and other neurological challenges.` Its development underscores the importance`of interdisciplinary collaboration`and innovative`biotechnological approaches`to address complex medical needs.` As research continues`to uncover new applications`for `this compound`, it is poised`to become`a cornerstone`of modern medicine.`